4-methoxy-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide

Specification

• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 4-methoxy-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide
• Standard InChI: InChI=1S/C17H18N2O4S/c1-23-15-7-9-16(10-8-15)24(21,22)18-13-4-2-5-14(12-13)19-11-3-6-17(19)20/h2,4-5,7-10,12,18H,3,6,11H2,1H3
• Standard InChI Key: UWLAPRZNLFLENU-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=CC=C2)N3CCCC3=O
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=CC=C2)N3CCCC3=O

Introduction

Potential Applications

While specific applications of 4-methoxy-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide are not detailed in the search results, compounds with similar structures often have roles in pharmaceuticals:

• Antibacterial Agents: Sulfonamides are known for their antibacterial properties, acting as competitive inhibitors of folic acid synthesis in bacteria.

• Pharmacological Modulators: The presence of a pyrrolidine ring could imply potential interactions with biological targets, such as enzymes or receptors, which might be relevant in drug development.

Synthesis and Preparation

The synthesis of such compounds typically involves the reaction of a sulfonamide with an appropriately substituted aniline. For 4-methoxy-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide, this might involve:

• Starting Materials: 4-Methoxybenzenesulfonyl chloride and 3-(2-oxopyrrolidin-1-yl)aniline.

• Reaction Conditions: The reaction would likely occur in a solvent like dichloromethane or tetrahydrofuran, with a base such as triethylamine to facilitate the coupling.

Future Research Directions:

• Investigate the synthesis and purification methods for this compound.

• Conduct pharmacological studies to determine its potential applications.

• Explore its chemical stability and solubility properties.